Cas no 122801-54-1 (1,1'-Biphenyl, 3-methyl-4'-(trifluoromethyl)-)

• Product Name: 1,1'-Biphenyl, 3-methyl-4'-(trifluoromethyl)-
• CAS No: 122801-54-1
• MF: C₁₄H₁₁F₃
• MW: 236.232354402542
• CID: 1214407
• PubChem ID: 9899488
• Update Time: 2025-04-20

1,1'-Biphenyl, 3-methyl-4'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3-methyl-4'-(trifluoromethyl)-
• 122801-54-1
• AKOS004115090
• 3-Methyl-4'-(trifluoromethyl)-1,1'-biphenyl
• SCHEMBL5547675
• MTCBMUQLMNMMRF-UHFFFAOYSA-N

• Inchi： 1S/C14H11F3/c1-10-3-2-4-12(9-10)11-5-7-13(8-6-11)14(15,16)17/h2-9H,1H3
• InChI Key： MTCBMUQLMNMMRF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 236.08133
• Monoisotopic Mass: 236.08128484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0